Dihydrokaempferol-3-Glucoside: Natural Sources, Biosynthesis, and Analytical Profiling
Dihydrokaempferol-3-Glucoside: Natural Sources, Biosynthesis, and Analytical Profiling
Executive Summary
Dihydrokaempferol-3-O-glucoside (also known as Aromadendrin-3-O-glucoside) is a dihydroflavonol glycoside emerging as a critical analyte in chemotaxonomy and pharmacological research.[1][2][3][4] Unlike its oxidized counterpart kaempferol-3-glucoside (astragalin), this compound retains the saturated C2-C3 bond, conferring distinct stereochemical properties and metabolic stability profiles. This technical guide synthesizes current knowledge on its botanical distribution, biosynthetic origin, and validated isolation protocols, designed for researchers optimizing natural product discovery pipelines.
Chemical Identity and Significance
Dihydrokaempferol-3-glucoside represents a specific glycosylation event in the flavonoid pathway, occurring at the convergence of flavonol and anthocyanin biosynthesis.
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IUPAC Name: (2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one 3-O-β-D-glucopyranoside
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Synonyms: Aromadendrin-3-O-glucoside; Dihydrokaempferol-3-O-β-D-glucoside.
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Molecular Formula: C₂₁H₂₂O₁₁
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Molecular Weight: 450.39 g/mol
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Key Structural Feature: The absence of the C2=C3 double bond distinguishes it from flavonols, creating two chiral centers at C2 and C3. The natural configuration is typically (2R, 3R).
Scientific Relevance: In drug development, the reduction of the C2-C3 bond alters the molecule's planar conformation, potentially impacting binding affinity to protein targets such as pancreatic lipase and inflammatory cytokines. In plant physiology, it serves as a crucial metabolic "sink" or reservoir, diverting flux away from anthocyanin production under abiotic stress.
Biosynthetic Pathway and Regulation
The biosynthesis of dihydrokaempferol-3-glucoside is a branch-point event. The precursor, dihydrokaempferol (aromadendrin), is an unstable intermediate usually rapidly converted to kaempferol by Flavonol Synthase (FLS) or to leucoanthocyanidins by Dihydroflavonol 4-Reductase (DFR). The accumulation of the glucoside implies high activity of specific glycosyltransferases (UFGTs) that compete with FLS and DFR.
Pathway Mechanics
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Precursor Formation: Naringenin is hydroxylated at the 3-position by Flavanone 3-Hydroxylase (F3H) to yield Dihydrokaempferol.[5][6][7]
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Glycosylation: A UDP-glucose:flavonoid 3-O-glucosyltransferase (F3GT) transfers a glucose moiety to the 3-OH position. This step stabilizes the molecule, preventing further oxidation or reduction.
Visualization: Biosynthetic Logic
The following diagram illustrates the competitive branching at the Dihydrokaempferol node.
Caption: Competitive biosynthetic flux at the Dihydrokaempferol node. Green path indicates target synthesis.
Natural Sources and Distribution
Dihydrokaempferol-3-glucoside is not ubiquitous; its presence often indicates specific genetic regulation where FLS activity is low or UFGT activity is high. It is significantly abundant in specific tissues (flower petals, fruit rinds) rather than whole plants.
Quantitative Distribution Table
| Plant Species | Family | Tissue Source | Concentration / Note | Reference |
| Eleutherococcus senticosus | Araliaceae | Purple Leaves | 145.27 ng/mg (High abundance) | [1] |
| Glycine max (Soybean) | Fabaceae | Flower Petals | Primary dihydroflavonol in specific cultivars | [2] |
| Cudrania tricuspidata | Moraceae | Bark | Isolated as major constituent | [3] |
| Euterpe oleracea (Acai) | Arecaceae | Fruit Pulp | Isolated alongside isomers | [4] |
| Averrhoa carambola | Oxalidaceae | Fresh Fruit | Isolated from sweet varieties | [5] |
| Citrus grandis (Pomelo) | Rutaceae | Endocarp | Detected in Shatian variety | [6] |
| Arnebia guttata | Boraginaceae | Whole Herb | Upregulated under drought stress | [7] |
Distribution Insight: The compound is frequently associated with pigmentation pathways (purple leaves/flowers) or stress responses (drought in Arnebia), suggesting it acts as a stable storage form of dihydrokaempferol when downstream anthocyanin synthesis is modulated.
Extraction and Analytical Protocols
For researchers isolating this compound, the primary challenge is separating it from its oxidized analogue, Kaempferol-3-glucoside. The following protocol ensures structural integrity and high purity.
Protocol: Targeted Isolation and Identification
Objective: Isolate Dihydrokaempferol-3-glucoside from Eleutherococcus senticosus or Cudrania tricuspidata.
Step 1: Extraction[8]
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Lyophilization: Freeze-dry plant tissue to prevent enzymatic degradation.
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Solvent System: Extract with 70% Methanol (aq) containing 0.1% Formic Acid.
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Rationale: The acidic environment stabilizes the glycosidic bond and prevents ring opening. Avoid boiling water which may degrade the heat-sensitive dihydro-structure.
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Method: Ultrasonication (40 kHz) for 30 minutes at <25°C.
Step 2: Enrichment (Liquid-Liquid Partitioning)
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Evaporate methanol under reduced pressure (Rotavap at 40°C).
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Resuspend residue in water.
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Partition Sequence:
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Wash with n-Hexane (removes lipids/chlorophyll).
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Extract with Ethyl Acetate (removes aglycones like Aromadendrin).
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Collect: n-Butanol fraction. Dihydrokaempferol-3-glucoside partitions here due to the sugar moiety.
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Step 3: Chromatographic Separation (HPLC/UHPLC)
The critical separation of the dihydro- form from the unsaturated form requires a C18 column with high end-capping.
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Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC HSS T3, 1.8 µm).
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Mobile Phase:
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A: 0.1% Formic Acid in Water.
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B: Acetonitrile.
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Gradient: 5% B to 30% B over 20 minutes. (Slow gradient required to separate stereoisomers).
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Detection:
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UV: 290 nm (Dihydroflavonols have a distinct UV max compared to Flavonols at 350-370 nm). This is the key differentiator.
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MS: ESI Negative mode, m/z 449 [M-H]⁻.
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Visualization: Analytical Workflow
Caption: Optimized workflow for isolating Dihydrokaempferol-3-glucoside, highlighting the specific UV detection wavelength.
References
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Quantitative analysis of anthocyanins and flavonoids in purple and green leaves of Eleutherococcus senticosus. Natural Product Research, 2024.
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Analysis of Flavonoids in Flower Petals of Soybean Near-isogenic Lines. Journal of Heredity, 2007.
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Dihydrokaempferol-3-O-β-D-glucoside isolated from the bark of Cudrania tricuspidata. MedChemExpress Product Data.
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Flavonoids isolated from acai (Euterpe oleracea Mart.) pulp. ResearchGate/Food Chemistry, 2011.
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Flavonoids isolated from the fresh sweet fruit of Averrhoa carambola. PubChem/MedChemExpress.
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Widely Targeted Metabolomics Reveal the Distribution of Metabolites in Shatian Pomelo Fruit. MDPI, 2024.
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Multifaceted insights into the environmental adaptability of Arnebia guttata under drought stress. Frontiers in Plant Science, 2024.
Sources
- 1. researchgate.net [researchgate.net]
- 2. Metabolomic Analysis Revealed the Differences in Metabolites Between Three Different Sugarcane Stems and Leaves - PMC [pmc.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Mediterranean Shrub Species as a Source of Biomolecules against Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 5. biorxiv.org [biorxiv.org]
- 6. Functional Characterization of F3H Gene and Optimization of Dihydrokaempferol Biosynthesis in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Discovery and Validation of a Novel Step Catalyzed by OsF3H in the Flavonoid Biosynthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 8. wjarr.com [wjarr.com]
